Cas no 1443304-43-5 (2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane)

• Product Name: 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane
• CAS No: 1443304-43-5
• MF: C₁₀H₁₀ClFO₃
• MW: 232.636005878448
• MDL: MFCD18911468
• CID: 5218959
• Update Time: 2026-03-06

2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane
• 1,3-Dioxolane, 2-[(4-chloro-3-fluorophenoxy)methyl]-

• MDL： MFCD18911468
• Inchi： 1S/C10H10ClFO3/c11-8-2-1-7(5-9(8)12)15-6-10-13-3-4-14-10/h1-2,5,10H,3-4,6H2
• InChI Key： GLZRPRLENIRGJZ-UHFFFAOYSA-N
• SMILES： O1CCOC1COC1=CC=C(Cl)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane

Research Brief on 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane (CAS: 1443304-43-5): Recent Advances and Applications

The compound 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane (CAS: 1443304-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its dioxolane ring and substituted phenoxy moiety, exhibits promising pharmacological properties, particularly in the context of drug discovery and development. Recent studies have explored its potential as a bioactive scaffold, with applications ranging from antimicrobial agents to central nervous system (CNS) therapeutics.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of antifungal compounds, where structural modifications of the dioxolane ring enhanced binding affinity to fungal cytochrome P450 enzymes. The study highlighted the compound's versatility, as its chemical structure allows for facile derivatization, enabling the optimization of pharmacokinetic properties.

In addition to its antimicrobial potential, 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane has been investigated for its neuroprotective effects. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit inhibitory activity against monoamine oxidase B (MAO-B), a target implicated in neurodegenerative disorders such as Parkinson's disease. The study employed molecular docking simulations and in vitro assays to elucidate the compound's binding mode, suggesting its potential as a lead structure for MAO-B inhibitors.

Another notable application of this compound lies in its use as a chiral building block in asymmetric synthesis. A recent publication in Organic Letters (2024) detailed its employment in the enantioselective construction of complex molecules, leveraging the dioxolane ring's stereochemical properties. This work underscores the compound's value in synthetic chemistry, where it serves as a versatile tool for accessing enantiopure intermediates.

Despite these advancements, challenges remain in the optimization of 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane for clinical applications. Issues such as metabolic stability and bioavailability require further investigation, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters. Future research directions may focus on structural modifications to address these limitations while retaining the compound's desirable pharmacological properties.

In conclusion, 2-[(4-chloro-3-fluorophenoxy)methyl]-1,3-dioxolane (CAS: 1443304-43-5) represents a promising scaffold in medicinal chemistry, with demonstrated applications in antimicrobial, neuroprotective, and synthetic contexts. Continued exploration of its derivatives and mechanisms of action will likely yield further insights into its therapeutic potential, positioning it as a valuable asset in drug discovery pipelines.